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Compound of Interest

Compound Name: Ethyl 3-oxodecanoate

Cat. No.: B082146 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Ethyl 3-oxodecanoate, a long-chain β-ketoester, is a valuable and versatile building block in

organic synthesis, particularly for the construction of a diverse array of heterocyclic

compounds. Its inherent chemical reactivity, characterized by the presence of a reactive

methylene group flanked by two carbonyl functionalities, allows for a variety of

cyclocondensation and multicomponent reactions. This document provides detailed application

notes and experimental protocols for the synthesis of several key heterocyclic scaffolds—

quinolones, pyrazoles, coumarins, pyrimidines, pyridines, and furans—utilizing ethyl 3-
oxodecanoate as a key precursor.

Synthesis of 2-Heptyl-4-hydroxyquinolines via
Conrad-Limpach Reaction
Quinolone scaffolds are prevalent in a wide range of biologically active compounds, including

antimicrobials and anticancer agents. The Conrad-Limpach reaction provides a classical and

effective method for the synthesis of 4-hydroxyquinolines from anilines and β-ketoesters. The

reaction of ethyl 3-oxodecanoate with anilines leads to the formation of 2-heptyl-4-

hydroxyquinolines, a substitution pattern found in several natural products.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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